Dedimethyl Dibromo Memantine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Dedimethyl Dibromo Memantine is a di-bromo derivative of Memantine . Memantine is a medication used to slow the progression of moderate-to-severe Alzheimer’s disease . The molecular formula of Dedimethyl Dibromo Memantine is C10H15Br2N .
Molecular Structure Analysis
The molecular formula of Dedimethyl Dibromo Memantine is C10H15Br2N . It is presumed that memantine is an NMDAR-directed structure .Chemical Reactions Analysis
Memantine is an open-channel, low-affinity, uncompetitive antagonist of NMDA receptors . It was found that the physiological receptor functions of NMDAR were unhindered by memantine and selectively block ion channels under pathological conditions .Mechanism of Action
Memantine blocks the effects of glutamate, a neurotransmitter in the brain that leads to neuronal excitability and excessive stimulation in Alzheimer’s Disease . Continuous activation of the N-methyl-D-aspartate (NMDA) receptors in the central nervous system caused by glutamate is thought to cause some of the Alzheimer’s disease symptoms .
properties
{ "Design of the Synthesis Pathway": "The synthesis of Dedimethyl Dibromo Memantine can be achieved through a three-step process involving the protection of the amine group, bromination, and deprotection of the amine group.", "Starting Materials": [ "Memantine", "Bromine", "Sodium hydroxide", "Acetic acid", "Methanol", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Protect the amine group of Memantine by reacting it with acetic anhydride in the presence of sodium acetate to form N-acetylated Memantine", "Brominate the N-acetylated Memantine using bromine in the presence of hydrochloric acid to form N-acetylated Dedibromo Memantine", "Deprotect the amine group by reacting N-acetylated Dedibromo Memantine with sodium hydroxide in methanol to form Dedimethyl Dibromo Memantine" ] } | |
CAS RN |
1797133-04-0 |
Molecular Formula |
C10H15Br2N |
Molecular Weight |
309.045 |
IUPAC Name |
3,5-dibromoadamantan-1-amine |
InChI |
InChI=1S/C10H15Br2N/c11-8-1-7-2-9(12,4-8)6-10(13,3-7)5-8/h7H,1-6,13H2 |
InChI Key |
BTZPCMUNHQNAOQ-UHFFFAOYSA-N |
SMILES |
C1C2CC3(CC1(CC(C2)(C3)Br)N)Br |
synonyms |
1,3-Dibromo Adamantamine; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.